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Compound of Interest

Compound Name: Parlar 26

Cat. No.: B1253220

For Immediate Reference: Essential Safety and Disposal Information for Parlar 26

This document provides comprehensive guidance for researchers, scientists, and drug
development professionals on the proper handling and disposal of Parlar 26 (Toxaphene
Parlar-No. 26), a highly chlorinated and persistent organic pollutant (POP). Adherence to these
procedures is critical for ensuring laboratory safety and environmental protection.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of Parlar 26 is the first step
in ensuring its safe handling and disposal.

Property Value Reference
Chemical Formula C10H10Cls [1]
Molecular Weight 413.8 g/mol [1]

CAS Number 142534-71-2 [1]
Appearance Typically in solution

Solubili Soluble in organic solvents like
olubility
nonane and cyclohexane.

) High environmental
Persistence ,
persistence.
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Hazard Identification and Safety Precautions

Parlar 26, as a congener of toxaphene, presents significant health and environmental hazards.

Hazard Category

Description

Safety Precautions

Health Hazards

Potential carcinogen and
endocrine disruptor. Acute
toxicity if ingested, inhaled, or

absorbed through the skin.

Wear appropriate personal
protective equipment (PPE):
chemical-resistant gloves,
safety goggles, and a lab coat.
All handling of Parlar 26
should be conducted in a

certified chemical fume hood.

Environmental Hazards

Classified as a Persistent
Organic Pollutant (POP).
Bioaccumulative and toxic to
aquatic life with long-lasting

effects.

Prevent release to the
environment. All waste and
contaminated materials must
be disposed of as hazardous

waste.

Physical Hazards

Often supplied in flammable

organic solvents.

Store in a cool, dry, well-
ventilated area away from

ignition sources.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Experimental Protocol for Spill Cleanup:

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated, preferably within a chemical fume hood.

o Don PPE: Wear appropriate PPE, including chemical-resistant gloves, safety goggles, a lab

coat, and, if necessary, respiratory protection.
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o Contain the Spill: For liquid spills, contain the spill using an inert absorbent material such as
vermiculite, sand, or a commercial sorbent pad. Do not use combustible materials like paper
towels as the primary absorbent for solutions in flammable solvents.

o Collect Absorbed Material: Carefully collect the absorbent material and any contaminated
solids into a designated, labeled hazardous waste container.

o Decontaminate the Area: Decontaminate the spill area using a suitable solvent (e.g., acetone
or hexane), followed by a soap and water wash. All cleaning materials must be disposed of
as hazardous waste.

» Dispose of Waste: Seal and label the hazardous waste container with the contents ("Parlar
26 waste," including the solvent) and the date. Arrange for disposal through your institution's
environmental health and safety (EHS) office.

Disposal Procedures

The disposal of Parlar 26 is strictly regulated due to its persistent and hazardous nature. The
primary recommended method for the complete destruction of Parlar 26 is high-temperature
incineration.

On-Site Neutralization (for trace amounts and
decontamination)

For trace amounts of Parlar 26, such as in the decontamination of laboratory equipment,
chemical degradation can be employed. However, this is not a method for bulk disposal.

Experimental Protocol for Decontamination of Glassware and Equipment:

e Initial Rinse: Rinse the contaminated glassware or equipment with a suitable organic solvent
(e.g., acetone or hexane) to remove the bulk of the Parlar 26. Collect this solvent rinse as
hazardous waste.

o Chemical Degradation Rinse: Prepare a fresh solution of potassium hydroxide in ethanol
(ethanolic KOH). A 1-5% (w/v) solution is typically effective. Rinse the equipment thoroughly
with this solution. This promotes the dehydrochlorination of the pesticide.
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» Water Rinse: Rinse the equipment with deionized water.

¢ Final Solvent Rinse: Perform a final rinse with acetone or another volatile organic solvent to
ensure no residue remains.

o Waste Collection: All rinsates (initial solvent, ethanolic KOH, water, and final solvent) must be
collected and disposed of as hazardous waste.

Off-Site Disposal

For bulk quantities of Parlar 26, including expired solutions and heavily contaminated
materials, off-site disposal by a licensed hazardous waste management company is mandatory.

Disposal Options and Parameters:

Destruction and
Disposal Method Description Key Parameters Removal Efficiency
(DRE)

The preferred and - Temperature: =

) most effective method  1100°C for
High-Temperature

i ] for the complete halogenated waste. - >99.99%
Incineration _ _ ,
destruction of Residence Time: = 2
chlorinated pesticides.  seconds.
- Waste Form:
Solidified and
A less preferred
_ , encapsulated. - _
option. Permitted only ] Not applicable
o Landfill Type: _
for solidified and ] (containment, not
Hazardous Waste o ] Engineered ] ]
] containerized waste in destruction). There is
Landfill ] ) hazardous waste )
specially designed o a long-term risk of
) ) landfill with i
landfills for persistent leaching.[2]

] appropriate liners and
organic pollutants. )
leachate collection

systems.

Logical Workflow for Parlar 26 Disposal
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The following diagram illustrates the decision-making process for the proper disposal of Parlar
26 waste in a laboratory setting.

Parlar 26 Disposal Decision Workflow

Parlar 26 Waste Generated

Determine Waste Type

Trace Contamination
(e.g., on glassware)

Bulk Liquid or Solid Waste

Perform On-Site
Decontamination Protocol

Collect in a Labeled,
Approved Hazardous
Waste Container

Collect All Rinsates as
Hazardous Waste

e

Contact Institutional
Environmental Health & Safety (EHS)

Arrange for Off-Site Disposal
(High-Temperature Incineration)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Parlar 26 (unlabeled) 10 Apg/mL in nonane - Cambridge Isotope Laboratories, ULM-7828-
1.2 [isotope.com]

e 2. clf.org [clf.org]

 To cite this document: BenchChem. [Proper Disposal of Parlar 26: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253220#parlar-26-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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